Cas no 1862408-93-2 (2-Methyl-3-(2,4,5-trifluorophenyl)propanal)

• Product Name: 2-Methyl-3-(2,4,5-trifluorophenyl)propanal
• CAS No: 1862408-93-2
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 5879009
• PubChem ID: 130581742
• Update Time: 2025-10-28

2-Methyl-3-(2,4,5-trifluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2,4,5-trifluorophenyl)propanal
• 1862408-93-2
• EN300-1837564
• 2-Methyl-3-(2,4,5-trifluorophenyl)propanal

• Inchi： 1S/C10H9F3O/c1-6(5-14)2-7-3-9(12)10(13)4-8(7)11/h3-6H,2H2,1H3
• InChI Key： PZIYBSFPHCDELE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C=O)C)F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Methyl-3-(2,4,5-trifluorophenyl)propanal

Comprehensive Guide to 2-Methyl-3-(2,4,5-trifluorophenyl)propanal (CAS No. 1862408-93-2): Properties, Applications, and Market Insights

2-Methyl-3-(2,4,5-trifluorophenyl)propanal (CAS No. 1862408-93-2) is a fluorinated aromatic aldehyde with significant potential in pharmaceutical and fragrance industries. This compound, characterized by its unique 2,4,5-trifluorophenyl moiety, has garnered attention due to its versatile applications and structural specificity. Researchers and manufacturers are increasingly exploring its role in drug synthesis and specialty chemicals, making it a subject of interest in modern organic chemistry.

The molecular structure of 2-Methyl-3-(2,4,5-trifluorophenyl)propanal features a propanal chain substituted with a methyl group at the 2-position and a 2,4,5-trifluorophenyl ring at the 3-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity in synthetic pathways. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, traits highly valued in bioactive molecule design.

In pharmaceutical research, 2-Methyl-3-(2,4,5-trifluorophenyl)propanal serves as a key intermediate for developing fluorinated drug candidates. Fluorination is a trending strategy in medicinal chemistry to improve drug efficacy and pharmacokinetics. Recent studies highlight its utility in synthesizing protease inhibitors and kinase modulators, addressing global health challenges like antiviral therapies and oncology treatments. The compound's compatibility with cross-coupling reactions further expands its synthetic utility.

The fragrance industry also benefits from 2-Methyl-3-(2,4,5-trifluorophenyl)propanal's olfactory properties. Its aldehyde group contributes to fresh, citrus-like notes, while the fluorinated aromatic ring adds stability to scent profiles. Perfumers leverage these characteristics to create long-lasting, innovative accords in premium perfumes and functional fragrances—a response to growing consumer demand for unique and sustainable aroma solutions.

Market trends indicate rising demand for fluorinated fine chemicals, driven by advancements in agrochemicals and materials science. 2-Methyl-3-(2,4,5-trifluorophenyl)propanal aligns with this trend, finding niche applications in liquid crystal materials and specialty coatings. Manufacturers are optimizing production methods, including continuous flow chemistry, to meet scalability requirements while adhering to green chemistry principles—a hot topic in ESG-focused industries.

Analytical characterization of CAS 1862408-93-2 involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity and batch consistency. Regulatory compliance, particularly concerning fluorinated compounds, remains a critical consideration. The compound's environmental persistence warrants responsible handling protocols, reflecting industry-wide shifts toward eco-conscious chemical management.

Future research directions for 2-Methyl-3-(2,4,5-trifluorophenyl)propanal may explore its enantioselective synthesis or derivatization for energy storage materials. As AI-driven molecular design gains traction, this compound's structural features could inspire new computational models for fluorine-containing building blocks—addressing frequent queries about "next-gen fluorochemicals" in scientific databases.

For procurement, technical specifications of 2-Methyl-3-(2,4,5-trifluorophenyl)propanal typically include ≥98% purity, stabilized formulations, and customized packaging. Suppliers emphasize traceability and documentation, responding to stringent quality standards in end-use industries. Global trade dynamics and regional regulatory frameworks should be evaluated when sourcing this specialty chemical.